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Compound of Interest

Compound Name: (-)-Lavandulol

Cat. No.: B1235673 Get Quote

An In-depth Technical Guide to (-)-Lavandulol: CAS Number and Safety Profile

This technical guide provides a comprehensive overview of the chemical identifier and safety

information for (-)-Lavandulol, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identification
(-)-Lavandulol is a naturally occurring monoterpenoid alcohol found in essential oils, most

notably from lavender species.[1][2][3] The primary identifier for this specific enantiomer is its

CAS (Chemical Abstracts Service) number.

(-)-Lavandulol (also referred to as (R)-(-)-Lavandulol): The specific CAS number is 498-16-

8.[4][5][6][7]

Racemic (±)-Lavandulol: The CAS number for the mixture of both enantiomers is 58461-27-

1.[1][6]

(S)-(+)-Lavandulol: The CAS number for the other enantiomer is 50373-53-0.[6]

Safety and Hazard Information
The safety profile of (-)-Lavandulol is not extensively documented as a pure, isolated

compound in all safety databases. Much of the available hazard information is derived from

safety data sheets for lavender oil, where lavandulol is a component, or for generic lavandulol
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products.[8][9][10][11][12][13][14][15][16][17] One source specifically indicates no GHS

classification was found for (-)-lavandulol, while another for a lavandulol product provides a

GHS classification.[4][18]

GHS Classification
Based on available data for lavandulol-containing products, the GHS classification includes:

Flammable liquids: Category 4[9][18]

Acute toxicity (Oral): Category 3[18]

Skin Corrosion/Irritation: Category 2[8][9][13]

Serious eye damage/eye irritation: Category 2A[8][10]

Skin Sensitisation: Category 1[8][9][13]

Aspiration Hazard: Category 1[8][13]

Hazardous to the aquatic environment, long-term hazard: Category 3[11][12][14]

GHS Label Elements
Pictograms:

Skull and Crossbones: For acute oral toxicity.

Exclamation Mark: For skin and eye irritation, and skin sensitization.

Health Hazard: For aspiration hazard.

Signal Word: Danger[13][18]

Hazard Statements:

H227: Combustible liquid.[8][9][10][18]

H301: Toxic if swallowed.[18]
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H304: May be fatal if swallowed and enters airways.[8][13][14]

H315: Causes skin irritation.[8][9][12][13]

H317: May cause an allergic skin reaction.[8][9][11][12][13]

H319: Causes serious eye irritation.[8][11][12][13]

H412: Harmful to aquatic life with long lasting effects.[11][12][14]

Precautionary Statements:

Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid

breathing vapours), P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or

smoke when using this product), P272 (Contaminated work clothing should not be allowed

out of the workplace), P280 (Wear protective gloves/eye protection/face protection).[8][9]

[18]

Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or

doctor), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P333+P313 (If skin irritation or

rash occurs: Get medical advice/attention).[8][9][11][18]

Storage: P403+P235 (Store in a well-ventilated place. Keep cool), P405 (Store locked up).

[8][14][18]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[12]

[18]

Quantitative Safety Data
The following table summarizes the key quantitative safety and toxicity data available for (-)-
Lavandulol.
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Parameter Value Species Route Reference

LDLo
5 g/kg (5000

mg/kg)
Mouse Oral

Food and

Chemical

Toxicology, 1993

Acute Toxicity

Study

4/10 mice died at

a dose of 5000

mg/kg

Mouse Oral

Food and

Chemical

Toxicology,

1992[4]

Flash Point

191.00 °F / 88.33

°C (Tag Closed

Cup)

N/A N/A

The Good

Scents

Company[3][4]

Experimental Protocols
Detailed experimental protocols for the cited acute toxicity studies are not fully available in the

referenced literature. The provided information describes the nature of the studies as follows:

LDLo (Lowest Published Lethal Dose): This value represents the lowest dose of the

substance reported to have caused death in a specific animal study. The experiment

involved oral administration of (-)-Lavandulol to mice, and a dose of 5 grams per kilogram of

body weight was identified as the lowest dose causing lethality.

Acute Oral Toxicity: A study documented in Food and Chemical Toxicology involved

administering a 5000 mg/kg oral dose of (-)-Lavandulol to a group of 10 mice, which

resulted in the death of 4 animals in the group.[4]

Signaling Pathways and Metabolism
There is currently insufficient information in the public domain regarding the specific signaling

pathways affected by (-)-Lavandulol or its detailed metabolic breakdown in biological systems.

Further research is required to elucidate these mechanisms.
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The following diagram illustrates the logical flow for assessing and managing the risks

associated with (-)-Lavandulol.

Identification Hazard Identification Risk Assessment Risk Management

CAS Number
498-16-8

GHS Pictograms
(e.g., Skull, Exclamation Mark)

Hazard Statements
(e.g., H301, H315, H317)

Toxicological Data
LDLo (Oral, Mouse) = 5 g/kg

Precautionary Statements
(e.g., P280, P301+P310)

First Aid Measures
(Skin, Eyes, Ingestion) Handling & Storage

Click to download full resolution via product page

Caption: Logical workflow for (-)-Lavandulol safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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